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Compound of Interest

Compound Name: Disperse Black 9

Cat. No.: B1585380

Abstract

This technical guide provides a comprehensive overview of Disperse Black 9, a monoazo dye
of significant industrial importance. The document details its chemical and physical properties,
core synthetic pathways, and established experimental protocols for its synthesis, analysis, and
application. Quantitative data regarding its physicochemical properties and toxicological profile
are summarized for comparative analysis. This guide is intended for researchers, scientists,
and professionals in drug development and material science, offering an in-depth look at the
dye's characteristics and its role as a key colorant for hydrophobic fibers and in cosmetic
formulations.

Introduction
Overview of Disperse Dyes

Disperse dyes are a class of non-ionic colorants characterized by their low solubility in water.[1]
[2] This property makes them uniquely suitable for coloring hydrophobic synthetic fibers such
as polyester, nylon, and cellulose acetate.[2][3][4] The dyeing mechanism involves the
application of the dye from a fine aqueous dispersion. At elevated temperatures, the dye
molecules vaporize and diffuse into the amorphous regions of the polymer fibers, where they
are held by van der Waals forces and dipole-dipole interactions.
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© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1585380?utm_src=pdf-interest
https://www.benchchem.com/product/b1585380?utm_src=pdf-body
https://www.smolecule.com/products/s1506352
https://datasheets.scbt.com/sc-214915.pdf
https://datasheets.scbt.com/sc-214915.pdf
https://www.benchchem.com/product/b079072
https://www.chemimpex.com/products/41955
https://www.benchchem.com/product/b1585380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Disperse Black 9, also identified by the Colour Index name C.I. 111301, is a synthetic organic
compound classified as a monoazo dye. Its molecular structure contains a single azo group (-
N=N-) which acts as the chromophore responsible for its color. It is primarily used in the textile
industry for dyeing synthetic fibers and has applications in the cosmetics industry, particularly in
semi-permanent hair dye formulations.

Chemical and Physical Properties

The fundamental properties of Disperse Black 9 are summarized below. These characteristics
are crucial for its application, synthesis, and analytical identification.

Property Value Reference(s)

2-[4-[(4-aminophenyl)diazenyl]-
IUPAC Name N-(2-
hydroxyethyl)anilino]ethanol

C.l. Disperse Black 9, C.1.
111301, 2,2'-[[4-(4-

Synonyms ) o
Aminophenylazo)phenyl]imino]
diethanol

CAS Number 12222-69-4, 20721-50-0

Molecular Formula C16H20N402

Molecular Weight 300.36 g/mol
Faint orange to very dark

Appearance orange or dark brown
powder/granules

Melting Point 157 - 160 °C
Sparingly soluble in water;

Solubility Soluble in ethanol, acetone,

and benzene

The Role as a Monoazo Dye
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The Monoazo Chromophore

The defining structural feature of Disperse Black 9 is the aromatic azo group (-N=N-) that
connects two substituted benzene rings. This chromophore is responsible for the dye's ability to
absorb light in the visible spectrum, resulting in its characteristic dark color. The specific shade
and properties of the dye are modulated by the auxochromic groups attached to the aromatic
rings, namely the amino (-NHz2) and hydroxyethylamino (-N(CH2CH20H)2) groups.

Synthesis Pathway

The synthesis of monoazo dyes like Disperse Black 9 is a well-established industrial process.
It follows a classical two-stage reaction:

» Diazotization: An aromatic primary amine is converted into a diazonium salt by reacting it
with nitrous acid, typically generated in situ from sodium nitrite and a strong acid. This
reaction is highly exothermic and requires careful temperature control, usually between 0-5
°C, to prevent the decomposition of the unstable diazonium salt.

e Azo Coupling: The resulting diazonium salt, an electrophile, is then reacted with a
nucleophilic coupling component, such as an aniline or phenol derivative.

For Disperse Black 9, the manufacturing process involves the diazotization of 4-
nitrobenzenamine, coupling with N,N-dihydroxyethylaniline, and a subsequent reduction of the
nitro group to form the final primary amine group.

Synthesis Steps

Final Product

— Disperse Black 9

Starting Materials Diazonium Salt Intermediate Az Intermediate
Azo Coupling

41 1amine e el 7y

N,N-dihydroxyethylaniline
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General synthesis workflow for Disperse Black 9.

Experimental Protocols
Synthesis of Disperse Black 9

This protocol outlines the laboratory-scale synthesis based on established azo dye chemistry.
o Diazotization of 4-Nitroaniline:

o Dissolve 1.73 g (0.01 mol) of 4-nitroaniline in 10 mL of concentrated hydrochloric acid with

stirring.

o In a separate beaker, prepare a solution of 0.7 g (0.01 mol) of sodium nitrite in 20 mL of
water. Cool this solution to below 5°C in an ice bath.

o Slowly add the 4-nitroaniline solution to the cold sodium nitrite solution with vigorous
stirring, maintaining the temperature between 0-5°C. The formation of the diazonium salt
is observed.

e Azo Coupling:

o Prepare a solution of the coupling component, N,N-dihydroxyethylaniline, in an

appropriate solvent.

o Slowly add the previously prepared cold diazonium salt solution to the coupling
component solution with continuous stirring. Maintain the temperature at 0-5°C.

o Continue stirring the reaction mixture for an additional 1-2 hours to ensure the completion

of the coupling reaction.
e Reduction of the Nitro Group:
o The intermediate dye containing the nitro group is isolated.

o A suitable reducing agent (e.g., sodium sulfide or catalytic hydrogenation) is used to
convert the nitro group (-NO2) to a primary amine group (-NHz). This step must be
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carefully controlled to avoid cleavage of the azo bond.

e Isolation and Purification:
o The final Disperse Black 9 dye precipitates from the reaction mixture.
o Collect the solid product by vacuum filtration.

o Wash the product thoroughly with deionized water until the filtrate is neutral to remove
residual acids and salts.

o Dry the purified dye powder in an oven at a suitable temperature.

Purity Assessment by High-Performance Liquid
Chromatography (HPLC)

HPLC is a primary method for assessing the purity of Disperse Black 9 and quantifying
impurities.

Instrumentation: HPLC system equipped with a UV-Vis detector.
e Column: C18 reverse-phase column.

o Mobile Phase: A gradient of acetonitrile and water.

e Flow Rate: 1.0 mL/min.

» Detection Wavelength: 436 nm.

e Procedure: A standard solution of Disperse Black 9 is prepared in a suitable solvent (e.g.,
DMSO). The sample is injected into the HPLC system. The purity is determined by
comparing the peak area of the main component to the total peak area of all components in
the chromatogram.

Textile Dyeing Protocol (High-Temperature Method)

This protocol is for dyeing polyester fabric with Disperse Black 9.
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e Preparation of the Dye Bath:

o Prepare a dye dispersion (e.g., 2% on weight of fabric) by making a paste of the Disperse
Black 9 powder with a dispersing agent (e.g., sodium lignin sulfonate) and a small amount
of water.

o Gradually add this paste to the required volume of water in the dye bath with stirring.
o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.
e Dyeing Procedure:
o Introduce the wetted polyester fabric into the dye bath at approximately 60°C.
o Raise the temperature of the dye bath to 130°C at a rate of 2-3°C per minute.
o Maintain this temperature for 60 minutes to allow for dye diffusion and fixation.
o Cool the dye bath rapidly to 50°C.
e Post-Treatment:
o Remove the dyed fabric and rinse it with cold water.

o Perform a reduction clearing step by treating the fabric with a solution of sodium hydroxide
(2 g/L) and sodium hydrosulfite (2 g/L) at 80°C for 20-30 minutes to remove unfixed
surface dye.

o Thoroughly wash the fabric and air-dry.
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(Dye, Dispersant, pH 4.5-5.5)
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(2-3°C/min)

:

Hold at 130°C
(60 minutes)

:

Rapidly Cool to 50°C

'

Rinse with Cold Water

Reduction Clearing
(NaOH, Na2S204, 80°C)

[ Final Wash and Dry ]
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High-temperature polyester dyeing workflow.
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Toxicological Profile

The safety of Disperse Black 9 has been evaluated for its use in cosmetics. The key findings
are summarized below.

Toxicological Endpoint Result Reference(s)

Slightly toxic to practicall
Acute Oral Toxicity J y P Y
nontoxic.

Generally considered non-
Skin Irritation irritating, though some studies

note potential for irritation.

Eye Irritation Can cause eye irritation.

Considered non-sensitizing in
Skin Sensitization some tests, but a sensitizing

potential cannot be excluded.

o Non-mutagenic in multiple
Mutagenicity assay systems

Not found to be carcinogenic
Carcinogenicity when applied dermally in a hair

dye formulation.

May contain trace amounts of

4-aminobiphenyl (4-ABP), a
Key Impurities known human carcinogen, at

levels considered tolerable

(e.g., 4.35 ppm).

Degradation Pathway

The environmental degradation of azo dyes like Disperse Black 9 is a critical area of research.
A primary degradation pathway involves the cleavage of the azo bond, which is the most
reactive site in the molecule. This can be initiated by highly reactive species such as hydroxyl
radicals (*OH) generated during advanced oxidation processes. This cleavage breaks the
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chromophore, leading to decolorization and the formation of various intermediate products,
primarily aromatic amines.

Disperse Black 9
(Aromatic-N=N-Aromatic")

Azo Bond Cleavage
(e.g., via *OH attack)

Intermediate Products
(Aromatic Amines)

Click to download full resolution via product page
Conceptual degradation of Disperse Black 9.

Conclusion

Disperse Black 9 is a technically significant monoazo dye with well-defined chemical
properties and established methods for its synthesis and application. Its primary utility in dyeing
hydrophobic fibers and its regulated use in cosmetics are based on its chemical structure,
which allows for effective coloration through physical dispersion and diffusion. While its
toxicological profile is generally favorable for its intended uses, an understanding of potential
impurities and degradation pathways is essential for comprehensive safety and environmental
assessment. The protocols and data presented in this guide provide a foundational resource for
researchers and professionals working with this versatile colorant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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